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Compound of Interest

Diethyl 3,4-dihydroxythiophene-
Compound Name:
2,5-dicarboxylate

Cat. No.: B105753

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and spectral characteristics of Diethyl 3,4-dihydroxythiophene-2,5-
dicarboxylate. All quantitative data is summarized for clarity, and detailed experimental
protocols are provided.

Molecular Structure and Chemical Properties

Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a symmetrically substituted thiophene
derivative. The core structure consists of a five-membered thiophene ring, functionalized with
two hydroxyl groups at the 3 and 4 positions and two ethyl carboxylate groups at the 2 and 5
positions.

Chemical Identifiers
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Identifier Value
diethyl 3,4-dihydroxythiophene-2,5-
IUPAC Name y y yiiop
dicarboxylate[1]
CAS Number 1822-66-8[2]

Molecular Formula

C10H1206S[2]

Molecular Weight

260.27 g/mol [1]

Canonical SMILES

CCOC(=0)C1=C(C(=C(S1)C(=0)OCC)0)O[1]

InChl=1S/C10H1206S/c1-3-15-9(13)7-

InChl 5(11)6(12)8(17-7)10(14)16-4-2/h11-12H,3-
4H2,1-2H3[1]
InChiKey YOKOBAHUBJPMGP-UHFFFAOYSA-N[1]

Physicochemical Properties

Property Value Source
Physical Form Pale yellow to white solid [2]

Melting Point 132-135 °C [2]

Boiling Point 153 °C at 760 mmHg Sigma-Aldrich
Topological Polar Surface Area 121 A2 [1]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

C)c;untg p ! 12

Rotatable Bond Count 6 [2]

XLogP3 3.1 (2]

Synthesis and Experimental Protocols

The synthesis of Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is typically achieved

through a condensation reaction between diethyl thioglycolate and diethyl oxalate in the
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presence of a strong base. Several variations of this procedure exist.

Synthesis Workflow Diagram

Diethyl Thloglyco\ate Add dropwise
Diethyl Oxalate

Sodium Ethoxide
in Ethanol

Condensation Reaction Cool & Filter Crude Product uspend in water Acidification
(0°C to Reflux) (Yellow Solid) (e.g., HCI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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